Cas no 68835-32-5 (5(4H)-Oxazolone, 2-methyl-4-[(4-methylphenyl)methylene]-)

• Product Name: 5(4H)-Oxazolone, 2-methyl-4-[(4-methylphenyl)methylene]-
• CAS No: 68835-32-5
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• CID: 392540
• PubChem ID: 1550070
• Update Time: 2025-04-19

5(4H)-Oxazolone, 2-methyl-4-[(4-methylphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone, 2-methyl-4-[(4-methylphenyl)methylene]-
• DS-3766
• AMY41010
• LS-14054
• (4Z)-2-methyl-4-(4-methylbenzylidene)-1,3-oxazol-5(4H)-one
• (4Z)-2-methyl-4-[(4-methylphenyl)methylidene]-1,3-oxazol-5-one
• AKOS016843313
• A859700
• (z)-4-(4-methylbenzylidene)-2-methyloxazol-5(4h)-one
• DRSAXSPSSHVKSE-XFFZJAGNSA-N
• (4Z)-2-methyl-4-(p-tolylmethylene)oxazol-5-one
• 2-Methyl-4-(4-methylbenzylidene)-1,3-oxazol-5(4H)-one
• 93634-54-9
• CS-0153089
• CHEMBL2000151
• NSC636401
• NSC-636401
• SCHEMBL6671256
• (Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4H)-one
• 68835-32-5
• NSC-624441
• pound Z)-2-Methyl-4-(4-methylbenzylidene)oxazol-5(4h)-one
• NSC624441
• (4Z)-2-methyl-4-[(4-methylphenyl)methylidene]-4,5-dihydro-1,3-oxazol-5-one

• MDL： MFCD04111411
• Inchi： 1S/C12H11NO2/c1-8-3-5-10(6-4-8)7-11-12(14)15-9(2)13-11/h3-7H,1-2H3/b11-7-
• InChI Key： DRSAXSPSSHVKSE-XFFZJAGNSA-N
• SMILES： O1C(/C(=C/C2C=CC(C)=CC=2)/N=C1C)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives